
cis-4-Hexen-1-ol chemical properties and
reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-4-Hexen-1-ol

Cat. No.: B3427696 Get Quote

An In-depth Technical Guide to cis-4-Hexen-1-ol

This technical guide provides a comprehensive overview of the chemical properties, reactivity,

and a representative experimental workflow for cis-4-Hexen-1-ol. The information is intended

for researchers, scientists, and professionals in drug development and organic synthesis.

Chemical and Physical Properties
cis-4-Hexen-1-ol is a colorless to pale yellow liquid recognized by its distinct green and grassy

odor.[1][2] It is a valuable intermediate in organic synthesis and is utilized in the fragrance and

flavor industry.[1][2] The cis-configuration of the double bond is crucial to its unique physical

and chemical characteristics.[1]

Below is a summary of its key quantitative properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3427696?utm_src=pdf-interest
https://www.benchchem.com/product/b3427696?utm_src=pdf-body
https://www.benchchem.com/product/b3427696?utm_src=pdf-body
https://www.benchchem.com/product/b3427696?utm_src=pdf-body
https://cymitquimica.com/cas/928-91-6/
https://www.thegoodscentscompany.com/data/rw1451511.html
https://cymitquimica.com/cas/928-91-6/
https://www.thegoodscentscompany.com/data/rw1451511.html
https://cymitquimica.com/cas/928-91-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₆H₁₂O [3][4]

Molecular Weight 100.16 g/mol [3][5]

Appearance
Colorless to pale yellow clear

liquid
[2]

Boiling Point
158-160 °C @ 760 mmHg 80

°C @ 30 mmHg
[2][6]

Density 0.851 - 0.857 g/mL at 20-25°C [4][6][7]

Refractive Index 1.439 - 1.446 @ 20°C [2][6][7]

Flash Point
59.4 °C - 65 °C (139 °F - 149

°F)
[2][4][6]

Solubility

Moderately soluble in water

(est. 16,000 mg/L at 25°C);

Soluble in alcohol.

[1][2][7]

Vapor Pressure
0.929 mmHg @ 25°C

(estimated)
[2][7]

logP (Octanol/Water) 1.285 - 1.541 (estimated) [2][7]

CAS Registry Number 928-91-6 [3]

Reactivity and Stability
General Reactivity cis-4-Hexen-1-ol's reactivity is primarily dictated by its two functional

groups: the hydroxyl (-OH) group and the carbon-carbon double bond (C=C). It can undergo

typical alcohol reactions, such as oxidation to form the corresponding aldehyde or carboxylic

acid, and esterification with carboxylic acids or their derivatives to form esters.[1] The double

bond can participate in addition reactions, such as hydrogenation, halogenation, and

epoxidation.

Stability The compound is stable under normal storage and handling conditions.[6][8]

Conditions to Avoid To ensure stability, it is crucial to avoid:
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Excess heat[6]

Open flames, sparks, and other sources of ignition[6][8]

Incompatible Materials cis-4-Hexen-1-ol should not be stored or mixed with the following

materials due to the risk of vigorous reactions:

Strong oxidizing agents[6][8]

Strong acids[6][8]

Hazardous Decomposition Products When heated to decomposition, it can produce hazardous

products, including:

Carbon monoxide (CO)[6]

Carbon dioxide (CO₂)[6]

Acrid smoke and fumes[8]

Hazardous Polymerization Hazardous polymerization of this compound does not occur.[6]

Experimental Protocols
While specific synthetic procedures for cis-4-Hexen-1-ol are proprietary or varied, a general

experimental workflow for the synthesis and purification of an unsaturated alcohol like cis-4-
Hexen-1-ol from a corresponding alkyne (e.g., hex-4-yn-1-ol) is outlined below. This protocol

represents a common laboratory approach.

Objective: Synthesis of cis-4-Hexen-1-ol via selective hydrogenation of Hex-4-yn-1-ol.

Materials:

Hex-4-yn-1-ol

Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead)

Quinoline (catalyst poison moderator)
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Hydrogen gas (H₂)

Anhydrous solvent (e.g., methanol or ethanol)

Diethyl ether

Saturated ammonium chloride (NH₄Cl) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: A solution of hex-4-yn-1-ol in the chosen anhydrous solvent is placed in a

round-bottom flask equipped with a magnetic stirrer.

Catalyst Addition: Lindlar's catalyst (typically 5% by weight of the alkyne) and a small amount

of quinoline are added to the flask.

Hydrogenation: The flask is evacuated and backfilled with hydrogen gas (using a balloon or a

controlled hydrogenation apparatus). The reaction mixture is stirred vigorously at room

temperature.

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) to observe the disappearance of the starting alkyne and the

appearance of the product. The reaction is stopped once the starting material is consumed to

prevent over-reduction to the alkane.

Work-up:

The reaction mixture is filtered through a pad of celite to remove the catalyst. The filter

cake is washed with the solvent.

The filtrate is concentrated under reduced pressure to remove the bulk of the solvent.

The residue is dissolved in diethyl ether and washed sequentially with a saturated

aqueous solution of NH₄Cl (to remove any remaining catalyst poisons) and brine.
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Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and

the solvent is removed by rotary evaporation.

Purification: The crude product is purified by fractional distillation under reduced pressure or

by column chromatography on silica gel to yield pure cis-4-Hexen-1-ol.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis and purification protocol

described above.
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Caption: Generalized workflow for the synthesis and purification of cis-4-Hexen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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